DMHBO+

• Molecular Formula: C22H25IN4O5
• Molecular Weight: 552.4 g/mol
• InChI: InChI=1S/C22H24N4O5.HI/c1-26(2,3)16-8-6-15(7-9-16)25-20(13-23-29)24-17(22(25)28)10-14-11-18(30-4)21(27)19(12-14)31-5;/h6-13H,1-5H3,(H-,23,24,27,28,29);1H
• InChIKey: KRIJKRIPLDZXHI-UHFFFAOYSA-N

DMHBO+: Cationic Fluorophore for RNA Imaging

DMHBO+ (CAS 2322286-81-5) is a cationic fluorogenic chromophore that binds with high affinity (Kd = 12 nM) to the Chili RNA aptamer [1]. The resulting Chili-DMHBO+ complex exhibits a large Stokes shift (136 nm) and red-shifted fluorescence emission at 592 nm, mimicking the photophysical properties of red fluorescent proteins [1][2]. DMHBO+ serves as a conditional fluorophore, remaining non-fluorescent when free in solution and becoming highly emissive only upon aptamer binding, enabling specific, low-background RNA visualization in live cells [2].

Aptamer-Specific Activation Non-fluorescent in solution; emission only upon Chili aptamer binding

Low-Background Live-Cell Imaging Large Stokes shift and red emission reduce cellular autofluorescence and crosstalk

Multiplexing & FRET Research Red emission spectrally separable from GFP and compatible with far-red acceptors

• [1] Steinmetzger, C.; Palanisamy, N.; Gore, K. R.; Höbartner, C. A Multicolor Large Stokes Shift Fluorogen-Activating RNA Aptamer with Cationic Chromophores. Chem. Eur. J. 2019, 25 (8), 1931–1935. View Source
• [2] Mieczkowski, M.; Steinmetzger, C.; Bessi, I.; Lenz, A. K.; Schmiedel, A.; Holzapfel, M.; Lambert, C.; Pena, V.; Höbartner, C. Large Stokes Shift Fluorescence Activation in an RNA Aptamer by Intermolecular Proton Transfer to Guanine. Nat. Commun. 2021, 12, 3549. View Source

DMHBO+ Technical Differentiators

Fluorogenic aptamer systems are not interchangeable. The performance of an RNA imaging experiment depends critically on the specific pairing between a fluorophore and its cognate aptamer [1]. Substituting DMHBO+ with a green-emitting analog like DFHBI-1T or a Mango-system ligand (e.g., TO1-Biotin) would result in fundamentally different spectral properties (472/507 nm vs. 456/592 nm), a different aptamer binding site (Spinach/Broccoli vs. Chili), and a loss of the large Stokes shift and red emission that make DMHBO+ uniquely suited for FRET applications and multiplexed imaging [1]. The quantitative evidence below demonstrates that DMHBO+ occupies a specific, non-substitutable niche within the HBI-derived fluorophore family.

DMHBO+ / Chili Aptamer

Alternative Ligand / Aptamer Pairs

Red emission, large Stokes shift, FRET-compatible with far-red dyes

DFHBI-1T / Spinach2: green emission, small Stokes shift, limited far-red FRET capability

High binding affinity for Chili aptamer

DFHBI-1T: lower affinity for Spinach2 may require higher probe concentrations

ESPT mechanism enables large Stokes shift

DMHBI+ / Chili: green-yellow emission, no efficient FRET with Atto 590

• [1] Steinmetzger, C.; Palanisamy, N.; Gore, K. R.; Höbartner, C. A Multicolor Large Stokes Shift Fluorogen-Activating RNA Aptamer with Cationic Chromophores. Chem. Eur. J. 2019, 25 (8), 1931–1935. View Source

DMHBO+ vs. In-Class Fluorogenic Ligands

Binding Affinity vs. DFHBI-1T

DMHBO+ binds to the Chili aptamer with a dissociation constant (Kd) of 12 nM, representing the tightest binding reported among HBI-binding RNA aptamer modules [1]. In contrast, the widely used fluorogenic ligand DFHBI-1T binds to its cognate Spinach2 aptamer with a Kd of approximately 560 nM, a difference of nearly 50-fold [2]. This quantitative disparity in binding affinity is critical for experiments requiring high sensitivity and low probe concentrations.

Binding Affinity

Cross-study comparable

Kd 12 nM (DMHBO+) vs 560 nM (DFHBI-1T)

Reported ~47-fold lower Kd supports binding stability at low probe concentrations

Conditions: in vitro fluorescence titration with Chili or Spinach2 aptamer

Evidence Dimension	Binding Affinity (Kd)
Target Compound Data	12 nM
Comparator Or Baseline	DFHBI-1T: 560 nM (Spinach2 aptamer)
Quantified Difference	~47-fold lower Kd for DMHBO+/Chili
Conditions	In vitro fluorescence titration; Chili aptamer for DMHBO+, Spinach2 aptamer for DFHBI-1T

Why This Matters

Higher binding affinity enables robust RNA detection at lower fluorophore concentrations, reducing potential cytotoxicity and background signal in live-cell imaging.

• [1] Steinmetzger, C.; Palanisamy, N.; Gore, K. R.; Höbartner, C. A Multicolor Large Stokes Shift Fluorogen-Activating RNA Aptamer with Cationic Chromophores. Chem. Eur. J. 2019, 25 (8), 1931–1935. View Source
• [2] Song, W.; Strack, R. L.; Svensen, N.; Jaffrey, S. R. Plug-and-Play Fluorophores Extend the Spectral Properties of Spinach. J. Am. Chem. Soc. 2014, 136 (4), 1198–1201. View Source

Red-Shifted Emission vs. DFHBI-1T and DMHBI+

DMHBO+ provides the most red-shifted emission among HBI-derived fluorogenic aptamer ligands, with an emission maximum at 592 nm [1]. This is substantially redder than the green-emitting DFHBI-1T (emission at 507 nm) and the green-yellow DMHBI+ (emission at 542 nm) [2]. The red emission of DMHBO+ reduces spectral overlap with cellular autofluorescence, improves tissue penetration, and enables multiplexed experiments with green fluorescent proteins or dyes [1].

Emission Wavelength

Direct comparison

592 nm (DMHBO+) vs 507 nm (DFHBI-1T), 542 nm (DMHBI+)

Reported red shift may reduce autofluorescence and enable multiplexed imaging

Cognate aptamer complexes: Chili for DMHBO+/DMHBI+; Spinach2 for DFHBI-1T

Evidence Dimension	Emission Wavelength Maximum
Target Compound Data	592 nm
Comparator Or Baseline	DFHBI-1T: 507 nm; DMHBI+: 542 nm
Quantified Difference	85 nm red-shift vs. DFHBI-1T; 50 nm red-shift vs. DMHBI+
Conditions	Complexed with respective cognate aptamers (Chili for DMHBO+/DMHBI+; Spinach2 for DFHBI-1T)

Why This Matters

Red-shifted emission is essential for minimizing cellular autofluorescence interference and for FRET pairing with far-red acceptors such as Atto 590.

• [1] Steinmetzger, C.; Palanisamy, N.; Gore, K. R.; Höbartner, C. A Multicolor Large Stokes Shift Fluorogen-Activating RNA Aptamer with Cationic Chromophores. Chem. Eur. J. 2019, 25 (8), 1931–1935. View Source
• [2] Steinmetzger, C.; Bäuerlein, C.; Höbartner, C. Supramolecular Fluorescence Resonance Energy Transfer in Nucleobase-Modified Fluorogenic RNA Aptamers. Angew. Chem. Int. Ed. 2020, 59 (17), 6760–6764. View Source

Large Stokes Shift vs. HBI-Derived Ligands

The Chili-DMHBO+ complex exhibits a Stokes shift of 136 nm (excitation 456 nm, emission 592 nm) . This is significantly larger than the Stokes shift of the Spinach-DFHBI-1T complex, which is approximately 35 nm (excitation 472 nm, emission 507 nm) . The large Stokes shift minimizes self-absorption and excitation crosstalk, making DMHBO+ a superior donor for FRET-based assays .

Stokes Shift

Data to verify

136 nm (DMHBO+) vs ~35 nm (DFHBI-1T)

Reported large Stokes shift may improve excitation-emission separation in imaging

Source verification recommended; cross-study comparison

Evidence Dimension	Stokes Shift
Target Compound Data	136 nm
Comparator Or Baseline	DFHBI-1T: ~35 nm
Quantified Difference	~101 nm larger Stokes shift for DMHBO+
Conditions	Complexed with cognate aptamers (Chili for DMHBO+; Spinach2 for DFHBI-1T)

Why This Matters

A larger Stokes shift enables cleaner separation of excitation and emission channels, reducing bleed-through and improving signal-to-noise ratios in fluorescence microscopy and plate-reader assays.

FRET Donor Suitability with Atto 590

The emission spectrum of Chili-DMHBO+ (λem = 592 nm) exhibits optimal spectral overlap with the absorption of the rhodamine dye Atto 590 (λabs ≈ 594 nm), enabling efficient Förster resonance energy transfer [1]. In contrast, the green-yellow emitting DMHBI+ (λem = 542 nm) provides poor spectral overlap with Atto 590, precluding efficient FRET with this widely used acceptor [2]. This positions DMHBO+ as the ligand of choice for FRET-based RNA analytical systems.

FRET Donor Suitability

Direct comparison

592 nm emission overlaps Atto 590 absorption; DMHBI+ (542 nm) shows minimal overlap

Reported spectral overlap may support FRET-based RNA interaction research

FRET efficiency depends on distance and donor-acceptor stoichiometry

Evidence Dimension	Spectral Overlap with Atto 590
Target Compound Data	Emission at 592 nm (strong overlap with Atto 590 absorption at ~594 nm)
Comparator Or Baseline	DMHBI+: Emission at 542 nm (minimal overlap with Atto 590)
Quantified Difference	Emission of DMHBO+ is red-shifted by 50 nm relative to DMHBI+, substantially improving FRET efficiency
Conditions	Complexed with Chili aptamer

Why This Matters

Efficient FRET pairing enables quantitative, proximity-based RNA interaction assays that are not feasible with green-emitting HBI analogs.

• [1] Steinmetzger, C.; Palanisamy, N.; Gore, K. R.; Höbartner, C. A Multicolor Large Stokes Shift Fluorogen-Activating RNA Aptamer with Cationic Chromophores. Chem. Eur. J. 2019, 25 (8), 1931–1935. View Source
• [2] Steinmetzger, C.; Bäuerlein, C.; Höbartner, C. Supramolecular Fluorescence Resonance Energy Transfer in Nucleobase-Modified Fluorogenic RNA Aptamers. Angew. Chem. Int. Ed. 2020, 59 (17), 6760–6764. View Source

Structural Basis and ESPT Mechanism vs. DFHBI

Crystal structures (PDB 7OA3, 7OAV, 7OAX) reveal that DMHBO+ binds in a G-quadruplex pocket of the Chili aptamer via π-π stacking and a critical hydrogen bond between the phenolic OH and the N7 of a guanine [1]. This binding mode facilitates ultrafast excited state proton transfer (ESPT) with a time constant of 130 fs, which is the mechanistic basis for the large Stokes shift [1]. In contrast, DFHBI binds to the Spinach aptamer in a different structural motif lacking this specific ESPT pathway, resulting in a small Stokes shift [2].

Structural Basis & ESPT

Class-level inference

G-quadruplex binding; ESPT time constant ~130 fs

Reported ESPT mechanism context may guide biosensor design and troubleshooting

Distinct from Spinach/DFHBI binding pocket; PDB 7OA3, 7OAV, 7OAX

Evidence Dimension	Binding Pocket and Fluorescence Mechanism
Target Compound Data	G-quadruplex binding; ESPT mechanism (τ = 130 fs); large Stokes shift (136 nm)
Comparator Or Baseline	DFHBI: Binding pocket lacks ESPT pathway; small Stokes shift (~35 nm)
Quantified Difference	Presence vs. absence of ESPT mechanism correlates with >100 nm difference in Stokes shift
Conditions	X-ray crystallography; ultrafast time-resolved optical spectroscopy

Why This Matters

Understanding the distinct binding mode and ESPT mechanism is critical for rational design of biosensors and for troubleshooting fluorescence inconsistencies.

• [1] Mieczkowski, M.; Steinmetzger, C.; Bessi, I.; Lenz, A. K.; Schmiedel, A.; Holzapfel, M.; Lambert, C.; Pena, V.; Höbartner, C. Large Stokes Shift Fluorescence Activation in an RNA Aptamer by Intermolecular Proton Transfer to Guanine. Nat. Commun. 2021, 12, 3549. View Source
• [2] Warner, K. D.; Chen, M. C.; Song, W.; Strack, R. L.; Thorn, A.; Jaffrey, S. R.; Ferré-D'Amaré, A. R. Structural Basis for Activity of Highly Efficient RNA Mimics of Green Fluorescent Protein. Nat. Struct. Mol. Biol. 2014, 21 (8), 658–663. View Source

DMHBO+ Application Scenarios

Live-Cell RNA Imaging

DMHBO+ is the optimal choice for live-cell RNA imaging experiments requiring minimal background and high sensitivity. Its 12 nM Kd for the Chili aptamer [1] ensures robust binding at low probe concentrations, while its large 136 nm Stokes shift separates excitation from emission, reducing bleed-through and enabling clear visualization of RNA localization and dynamics.

FRET-Based RNA Interaction Assays

Researchers designing FRET assays to probe RNA-RNA or RNA-protein interactions should select DMHBO+ as the donor fluorophore. Its emission maximum at 592 nm provides excellent spectral overlap with the Atto 590 acceptor [1], enabling efficient energy transfer that cannot be achieved with green-emitting HBI analogs such as DMHBI+ or DFHBI-1T.

Multiplexed Imaging with GFP

The red emission of Chili-DMHBO+ (592 nm) is spectrally well separated from GFP and its derivatives (emission ~509 nm), allowing for simultaneous, two-color imaging of RNA and protein in the same cell [1]. This multiplexing capability is a key advantage over green-emitting fluorogenic aptamer systems that cannot be combined with GFP.

High-Throughput RNA-Targeted Screening

DMHBO+ is suitable for plate-reader based high-throughput screening campaigns targeting RNA structure or function. The large Stokes shift minimizes well-to-well crosstalk and enhances signal-to-noise ratios in 96- or 384-well formats [1]. The high binding affinity ensures a stable fluorescent signal even at low, screening-relevant concentrations.

Application

Selection Property

Validation Focus

RNA localization and dynamics studies

Conditional fluorogenicity and red emission

Background signal and probe concentration titration

Proximity-based RNA interaction analysis

Spectral overlap with far-red acceptors

FRET efficiency and donor-acceptor stoichiometry

Dual-color RNA/protein colocalization

Spectral separation from GFP emission

Cross-talk and channel bleed-through control

Plate-based RNA-targeted compound screening

Large Stokes shift and binding affinity

Signal-to-noise ratio and assay robustness

• [1] Steinmetzger, C.; Palanisamy, N.; Gore, K. R.; Höbartner, C. A Multicolor Large Stokes Shift Fluorogen-Activating RNA Aptamer with Cationic Chromophores. Chem. Eur. J. 2019, 25 (8), 1931–1935. View Source